1-Nitro-6-azabenzo(a)pyrene
1-Nitro-6-azabenzo(a)pyrene
Brand Name:
Vulcanchem
CAS No.:
138835-35-5
VCID:
VC21253930
InChI:
InChI=1S/C19H10N2O2/c22-21(23)17-10-6-11-5-9-16-19-13(7-8-14(17)18(11)19)12-3-1-2-4-15(12)20-16/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=N2)C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3
Molecular Formula:
C19H10N2O2
Molecular Weight:
298.3 g/mol
1-Nitro-6-azabenzo(a)pyrene
CAS No.: 138835-35-5
Cat. No.: VC21253930
Molecular Formula: C19H10N2O2
Molecular Weight: 298.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138835-35-5 |
|---|---|
| Molecular Formula | C19H10N2O2 |
| Molecular Weight | 298.3 g/mol |
| IUPAC Name | 15-nitro-8-azapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene |
| Standard InChI | InChI=1S/C19H10N2O2/c22-21(23)17-10-6-11-5-9-16-19-13(7-8-14(17)18(11)19)12-3-1-2-4-15(12)20-16/h1-10H |
| Standard InChI Key | KMFFXLGXJLRRPO-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C4C(=N2)C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=N2)C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
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